Cas no 1806133-02-7 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806133-02-7
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4832662
• Update Time: 2025-06-11

4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO4/c1-4-6(14)2-5(3-7(15)16)13-8(4)17-9(10,11)12/h2H,3H2,1H3,(H,13,14)(H,15,16)
• InChI Key： RCEQGTPZCSCEQJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(C=C(CC(=O)O)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806133-02-7)

4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806133-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of hydroxyl, methyl, and trifluoromethoxy substituents, as well as the acetic acid moiety, contribute to its distinct chemical properties and potential utility in drug discovery and development.

The significance of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid lies in its potential role as a key intermediate in the synthesis of various pharmacologically active agents. Pyridine derivatives are widely recognized for their involvement in the development of drugs targeting a broad spectrum of diseases, including neurological disorders, infectious diseases, and cancer. The trifluoromethoxy group, in particular, is a common pharmacophore that enhances the metabolic stability and binding affinity of drug molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural complexity of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid makes it an attractive candidate for further exploration in this context. Its molecular framework provides multiple sites for functionalization, allowing chemists to design derivatives with tailored biological activities. This flexibility has opened up new avenues for the discovery of next-generation pharmaceuticals.

One of the most compelling aspects of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. By targeting these enzymes with small molecule inhibitors, researchers aim to modulate cellular processes and restore normal physiological functions. The pyridine core and the acetic acid group in this compound make it a promising scaffold for developing kinase inhibitors with high selectivity and potency.

Moreover, the presence of the hydroxyl group provides an opportunity for further derivatization through esterification or etherification reactions, which can enhance solubility and bioavailability. These modifications are critical for optimizing drug candidates for clinical use. The trifluoromethoxy substituent also contributes to lipophilicity, an important parameter in drug design that influences membrane permeability and absorption rates.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid with target proteins with high accuracy. These studies have revealed that the compound can interact with various binding pockets on enzymes and receptors, suggesting its potential as a lead compound for structure-based drug design. Such computational approaches have significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds.

The synthesis of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step sequences with moderate yields and require careful optimization to minimize byproduct formation. However, recent innovations in catalytic methods have provided more efficient pathways for constructing complex pyridine derivatives. For instance, transition metal-catalyzed cross-coupling reactions have been successfully employed to introduce new functional groups into the molecular framework with high precision.

In addition to its pharmaceutical applications, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid has shown promise in materials science research. Pyridine derivatives are known to exhibit interesting electronic properties due to their aromaticity and conjugation systems. These characteristics make them suitable candidates for use in organic semiconductors and liquid crystal displays (LCDs). The unique combination of functional groups in this compound could potentially enhance its performance as a building block for advanced materials.

The future prospects of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid are vast and multifaceted. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness its potential and translate laboratory findings into tangible therapeutic benefits.

In conclusion,4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806133-02-7) represents a fascinating molecule with significant implications for drug discovery and materials science. Its unique structural features offer numerous possibilities for functionalization and application across multiple disciplines. As our understanding of its properties continues to grow, this compound is poised to make substantial contributions to scientific innovation and technological advancement.